Cas no 97347-54-1 (Proline, 3,5-dimethyl-, methyl ester, (2-alpha-,3-alpha-,5-alpha-)- (9CI))

• Product Name: Proline, 3,5-dimethyl-, methyl ester, (2-alpha-,3-alpha-,5-alpha-)- (9CI)
• CAS No: 97347-54-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 801017
• Update Time: 2023-11-18

Proline, 3,5-dimethyl-, methyl ester, (2-alpha-,3-alpha-,5-alpha-)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Proline, 3,5-dimethyl-,methyl ester, (2a,3a,5a)- (9CI)
• Proline, 3,5-dimethyl-, methyl ester, (2-alpha-,3-alpha-,5-alpha-)- (9CI)
• (2S,3R,5S)-Methyl 3,5-dimethylpyrrolidine-2-carboxylate
• CID 131864119
• methyl (2S,3R,5S)-3,5-dimethylpyrrolidine-2-carboxylate

• Inchi： 1S/C8H15NO2/c1-5-4-6(2)9-7(5)8(10)11-3/h5-7,9H,4H2,1-3H3
• InChI Key： ANTSDZJWRUGUEW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)CC(C)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Topological Polar Surface Area: 38.3